3,5-Dibromo-2-iodopyrazine
Overview
Description
“3,5-Dibromo-2-iodopyrazine” is a heterocyclic organic compound . It has a molecular formula of C4HBr2IN2 and a molecular weight of 363.78 .
Molecular Structure Analysis
The molecular structure of “3,5-Dibromo-2-iodopyrazine” consists of a pyrazine ring substituted with bromine atoms at the 3rd and 5th positions and an iodine atom at the 2nd position .
Physical And Chemical Properties Analysis
“3,5-Dibromo-2-iodopyrazine” appears as an off-white to pale yellow solid . It has a molecular formula of C4HBr2IN2 and a molecular weight of 363.78 .
Scientific Research Applications
Synthesis of Pyrrolopyrazine Derivatives
3,5-Dibromo-2-iodopyrazine: is a key precursor in the synthesis of pyrrolopyrazine derivatives. These derivatives are important due to their wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory properties . The compound’s ability to undergo various synthetic routes, such as cyclization and ring annulation, makes it a valuable scaffold in medicinal chemistry.
Antimicrobial and Antifungal Applications
The pyrrolopyrazine scaffold, which can be derived from 3,5-Dibromo-2-iodopyrazine, has shown significant antimicrobial and antifungal activities. This makes it a potential candidate for the development of new antibiotics and antifungal agents, addressing the growing concern of antibiotic resistance .
Kinase Inhibition for Cancer Therapy
Kinase inhibitors are crucial in cancer therapy as they can regulate cell growth and proliferation. Pyrrolopyrazine derivatives, synthesized from 3,5-Dibromo-2-iodopyrazine, have demonstrated activity in kinase inhibition, which is promising for the development of targeted cancer treatments .
Drug Discovery and Lead Optimization
Due to its structural versatility, 3,5-Dibromo-2-iodopyrazine is an attractive building block in drug discovery. It can be used to create diverse libraries of compounds for high-throughput screening, aiding in the discovery of new drug candidates and optimization of lead compounds .
Material Science Applications
In material science, 3,5-Dibromo-2-iodopyrazine can be utilized to synthesize organic materials with specific electronic properties. These materials can be applied in the development of organic semiconductors, light-emitting diodes (LEDs), and photovoltaic cells .
Biological Probes and Imaging Agents
The compound’s inherent properties allow for the creation of biological probes and imaging agents. When tagged with radioactive isotopes or fluorescent groups, derivatives of 3,5-Dibromo-2-iodopyrazine can be used for tracking and imaging in biological systems, contributing to diagnostics and research .
Environmental Monitoring
Derivatives of 3,5-Dibromo-2-iodopyrazine can be engineered to detect environmental pollutants. These compounds can act as sensors for harmful chemicals, playing a role in environmental protection and monitoring .
Chemical Education and Research
Lastly, 3,5-Dibromo-2-iodopyrazine serves as an excellent example in chemical education for demonstrating halogenation reactions, heterocyclic compound synthesis, and the principles of green chemistry due to its reactivity and the variety of products that can be synthesized from it .
Safety and Hazards
properties
IUPAC Name |
3,5-dibromo-2-iodopyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HBr2IN2/c5-2-1-8-4(7)3(6)9-2/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPZGVGFFYNDSBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C(=N1)I)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HBr2IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201311242 |
Source
|
| Record name | 3,5-Dibromo-2-iodopyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201311242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
363.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dibromo-2-iodopyrazine | |
CAS RN |
1092352-02-7 |
Source
|
| Record name | 3,5-Dibromo-2-iodopyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1092352-02-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Dibromo-2-iodopyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201311242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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